Cas no 80220-82-2 (2-Octynoic acid, octyl ester)

• Product name: 2-Octynoic acid, octyl ester
• CAS No: 80220-82-2
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 706056
• PubChem ID: 13281366

2-Octynoic acid, octyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Octynoic acid, octyl ester
• octyl oct-2-ynoate
• 80220-82-2
• DTXSID40534450

• Inchi： InChI=1S/C16H28O2/c1-3-5-7-9-11-13-15-18-16(17)14-12-10-8-6-4-2/h3-11,13,15H2,1-2H3
• InChI Key： CEJISNXSGFWSLV-UHFFFAOYSA-N
• SMILES： CCCCCCCCOC(=O)C#CCCCCC

Computed Properties

• Exact Mass: 252.208930132g/mol
• Monoisotopic Mass: 252.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 26.3Ų